Cas no 2363780-95-2 (4-bromo-5-(methyl-d3)-1H-1,2,3-triazole)

• Product Name: 4-bromo-5-(methyl-d3)-1H-1,2,3-triazole
• CAS No: 2363780-95-2
• MF: C₃H₄BrN₃
• MW: 165.006443977356
• CID: 6824661
• PubChem ID: 172402877
• Update Time: 2025-03-01

4-bromo-5-(methyl-d3)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• CS-22746
• 4-bromo-5-(methyl-d3)-1H-1,2,3-triazole
• 2363780-95-2

• Inchi： 1S/C3H4BrN3/c1-2-3(4)6-7-5-2/h1H3,(H,5,6,7)/i1D3
• InChI Key： DYZZACNOVJTLJW-FIBGUPNXSA-N
• SMILES： BrC1C(C([2H])([2H])[2H])=NNN=1

Computed Properties

• Exact Mass: 163.97769Da
• Monoisotopic Mass: 163.97769Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų